Cas no 1804105-07-4 (2-(Bromomethyl)benzo[d]oxazole-6-carboxamide)

• Product Name: 2-(Bromomethyl)benzo[d]oxazole-6-carboxamide
• CAS No: 1804105-07-4
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4820182
• Update Time: 2025-06-26

2-(Bromomethyl)benzo[d]oxazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)benzo[d]oxazole-6-carboxamide

• Inchi： 1S/C9H7BrN2O2/c10-4-8-12-6-2-1-5(9(11)13)3-7(6)14-8/h1-3H,4H2,(H2,11,13)
• InChI Key： YNAWVLLCDVBDOZ-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=CC(C(N)=O)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.2
• Topological Polar Surface Area: 69.1

Additional information on 2-(Bromomethyl)benzo[d]oxazole-6-carboxamide

2-(Bromomethyl)benzo[d]oxazole-6-carboxamide: A Comprehensive Overview

The compound with CAS No 1804105-07-4, known as 2-(Bromomethyl)benzo[d]oxazole-6-carboxamide, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the structure, synthesis, and applications of 2-(Bromomethyl)benzo[d]oxazole-6-carboxamide, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

Structure and Properties

The molecular structure of 2-(Bromomethyl)benzo[d]oxazole-6-carboxamide is characterized by a benzo[d]oxazole ring system, which is a fused bicyclic structure consisting of a benzene ring and an oxazole ring. The oxazole ring contains one oxygen atom and one nitrogen atom, contributing to the compound's aromaticity and electronic properties. The bromomethyl group (-CH₂Br) is attached at the 2-position of the benzo[d]oxazole ring, while the carboxamide group (-CONH₂) is located at the 6-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of such heterocyclic compounds in various chemical reactions. The presence of electron-withdrawing groups like the carboxamide moiety enhances the reactivity of the molecule, making it a valuable precursor in organic synthesis. Additionally, the bromomethyl group introduces versatility into the molecule, enabling further functionalization through nucleophilic substitution reactions.

Synthesis and Characterization

The synthesis of 2-(Bromomethyl)benzo[d]oxazole-6-carboxamide involves a multi-step process that typically begins with the preparation of benzo[d]oxazole derivatives. One common approach involves the cyclization of o-amino phenol derivatives under acidic conditions to form the oxazole ring. Subsequent functionalization steps include bromination and amidation to introduce the desired substituents.

Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For instance, researchers have employed transition metal catalysts to facilitate key steps in the synthesis process, such as cross-coupling reactions or oxidation processes. These innovations have not only enhanced yield but also reduced reaction times, making large-scale production more feasible.

Applications in Materials Science

One of the most promising applications of 2-(Bromomethyl)benzo[d]oxazole-6-carboxamide lies in its use as a building block for advanced materials. The compound's ability to undergo various types of chemical transformations makes it an ideal candidate for constructing complex molecular architectures. For example, it can serve as a precursor for synthesizing polymers with tailored electronic properties or for creating self-healing materials.

In addition to its role in materials science, this compound has shown potential in pharmaceutical research. Its structural features make it a suitable candidate for drug design, particularly in targeting specific biological pathways or enzymes. Recent studies have explored its activity against various enzymes, suggesting its potential as a lead compound for developing new therapeutic agents.

Environmental Considerations

As with any chemical compound, understanding its environmental impact is crucial for sustainable development. Researchers have investigated the biodegradability and toxicity of 2-(Bromomethyl)benzo[d]oxazole-6-carboxamide under various conditions. Preliminary findings indicate that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slower rate compared to other organic compounds.

To mitigate potential environmental risks, green chemistry approaches are being increasingly adopted in its synthesis and application. For example, solvent-free reaction conditions or recyclable catalysts are being explored to minimize waste generation and reduce energy consumption during production.

Future Directions

The future prospects for 2-(Bromomethyl)benzo[d]oxazole-6-carboxamide are bright, driven by ongoing research into its properties and applications. Collaborative efforts between chemists, materials scientists, and biologists are expected to unlock new functionalities for this compound.

Emerging technologies such as machine learning are also playing a pivotal role in predicting optimal reaction conditions and identifying novel applications for this compound. By leveraging computational tools alongside experimental methods, researchers can accelerate discovery processes and optimize synthetic routes.